2-[3-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-oxopropyl]cyclohexanone

• IUPAC Name: 2-[3-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-oxopropyl]cyclohexan-1-one
• InChI: InChI=1S/C22H23ClO3/c1-26-18-12-8-15(9-13-18)20(19-4-2-3-5-21(19)24)14-22(25)16-6-10-17(23)11-7-16/h6-13,19-20H,2-5,14H2,1H3
• InChI Key: ZDEUPEMTSXKICC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)Cl)C3CCCCC3=O
• Molecular Formula: C22H23ClO3
• Molecular Weight: 370.9 g/mol

Description

2-[3-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-oxopropyl]cyclohexanone, also known as ketamine, is a dissociative anesthetic drug that has been used for decades in human and veterinary medicine. It is a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor and has been shown to have a variety of biochemical and physiological effects. In recent years, ketamine has gained attention as a potential treatment for depression and other psychiatric disorders.

Scientific Research Applications

Preparation and Reactivity

• Cyclopropenone oximes, which are related to the compound , have been studied for their preparation and reactivity with isocyanates. This research highlights the potential applications in the synthesis of complex organic molecules (Yoshida et al., 1988).

Synthesis and Characterization

• Research on derivatives similar to the given compound includes the synthesis and characterization of N-(Arylcarbamothioyl)-cyclohexanecarboxamide derivatives. These studies provide insights into the molecular structures and potential applications of these derivatives in various fields (Özer et al., 2009).

Photochemistry and Reactivity

• The photochemistry of related compounds, such as 4-chlorophenol and 4-chloroanisole, has been examined, providing a pathway to access 4-hydroxy- and 4-methoxyphenyl cations. This research could be relevant for understanding the photochemical behavior of the compound (Protti et al., 2004).

Manganese-Mediated Synthesis

• Studies on manganese-mediated synthesis involving compounds with structural similarities to 2-[3-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-oxopropyl]cyclohexanone have been conducted. These studies offer insights into the synthesis of cyclic peroxides and their potential applications (Qian et al., 1992).

Crystal Structure Analysis

• Research involving the synthesis and crystal structure characterization of compounds structurally similar to the target compound has been conducted. These studies provide detailed insights into the molecular and crystal structure, which are essential for understanding the properties and potential applications of these compounds (Shi et al., 2007).